Cas no 1696560-85-6 (tert-butyl 3-(bromomethyl)-3-propoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-propoxypiperidine-1-carboxylate
• CAS No: 1696560-85-6
• MF: C₁₄H₂₆BrNO₃
• MW: 336.265143871307
• CID: 5966287
• PubChem ID: 114771989
• Update Time: 2025-09-27

tert-butyl 3-(bromomethyl)-3-propoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-propoxypiperidine-1-carboxylate
• 1696560-85-6
• EN300-1135787

• Inchi： 1S/C14H26BrNO3/c1-5-9-18-14(10-15)7-6-8-16(11-14)12(17)19-13(2,3)4/h5-11H2,1-4H3
• InChI Key： HHZDAFUFLLDBDL-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCCC

Computed Properties

• Exact Mass: 335.10961g/mol
• Monoisotopic Mass: 335.10961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(bromomethyl)-3-propoxypiperidine-1-carboxylate

tert-butyl 3-(bromomethyl)-3-propoxypiperidine-1-carboxylate (CAS No. 1696560-85-6)

The compound tert-butyl 3-(bromomethyl)-3-propoxypiperidine-1-carboxylate (CAS No. 1696560-85-6) is a complex organic molecule with significant applications in the field of organic synthesis and materials science. This compound, often referred to as tert-butyl piperidine derivative, has gained attention due to its unique structural properties and potential for use in advanced chemical reactions.

Recent studies have highlighted the importance of tert-butyl piperidine derivatives in the development of novel materials, particularly in the context of drug delivery systems and polymer chemistry. The presence of the tert-butyl group, bromomethyl substituent, and propoxy chain introduces a combination of steric and electronic effects that make this compound highly versatile. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, where its stability and reactivity are key factors.

The structural analysis of tert-butyl 3-(bromomethyl)-3-propoxypiperidine-1-carboxylate reveals a piperidine ring system with specific substituents that influence its physical and chemical properties. The tert-butyl group contributes to the molecule's hydrophobicity, while the bromomethyl group introduces electrophilic characteristics, making it suitable for nucleophilic substitution reactions. Additionally, the propoxy chain enhances solubility in organic solvents, which is advantageous for various synthetic processes.

In terms of applications, this compound has been utilized in the synthesis of advanced polymers and hybrid materials. Its ability to undergo controlled polymerization under specific conditions has been documented in recent publications. For instance, a study published in Advanced Materials demonstrated how this compound can serve as a building block for creating stimuli-responsive polymers, which have applications in drug delivery and sensing technologies.

The synthesis of tert-butyl piperidine derivatives has also been optimized through green chemistry approaches. By employing catalytic systems and reducing solvent usage, researchers have developed more sustainable methods for producing this compound. These advancements not only reduce environmental impact but also lower production costs, making it more accessible for industrial applications.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols due to its potential reactivity under certain conditions. Proper storage and handling procedures are essential to ensure safety in research and industrial settings.

In conclusion, tert-butyl 3-(bromomethyl)-3-propoxypiperidine-1-carboxylate (CAS No. 1696560-85-6) is a multifaceted compound with promising applications across various fields. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.